N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-3-(phenylthio)propanamide

• IUPAC Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(furan-2-ylmethyl)-3-phenylsulfanylpropanamide
• InChI: InChI=1S/C21H16F2N2O2S2/c22-14-11-17(23)20-18(12-14)29-21(24-20)25(13-15-5-4-9-27-15)19(26)8-10-28-16-6-2-1-3-7-16/h1-7,9,11-12H,8,10,13H2
• InChI Key: XCMIAALWOFLBFX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCCC(=O)N(CC2=CC=CO2)C3=NC4=C(C=C(C=C4S3)F)F
• Molecular Formula: C21H16F2N2O2S2
• Molecular Weight: 430.5 g/mol

Description

The compound seems to contain a benzo[d]thiazole moiety, which is a heterocyclic compound. Benzo[d]thiazole derivatives have been studied for their potential applications in various fields. For example, they have been used as fluorescent probes for the detection of cysteine.

Molecular Structure Analysis

The molecular structure of benzo[d]thiazole derivatives has been studied using density functional theory (DFT) and molecular modeling. These studies help in understanding the reactivity of these compounds.

Chemical Reactions Analysis

Benzo[d]thiazole derivatives have been studied for their reactivity with various analytes. For example, a benzo[d]thiazole-based probe was found to show a significant fluorescence enhancement in the presence of cysteine.

Scientific Research Applications

Synthesis and Characterization

Research into compounds with similar structures focuses on their synthesis and characterization. For instance, the preparation of related compounds involves multi-step reactions, highlighting the synthetic routes and the structural analysis through various spectroscopic methods. These studies provide a foundation for understanding the chemical properties and potential applications of these compounds in material science and drug development (Manolov, Ivanov, & Bojilov, 2021).

Material Science Applications

Compounds with benzothiazole and furan components have been explored for their potential in material science, particularly in the development of organic light-emitting diodes (OLEDs) and as part of novel polymers with unique electronic properties. These studies aim to enhance the performance of materials used in electronic devices and highlight the significance of such compounds in advancing technology and material science (Hong et al., 2020).

Biological Activities

Extensive research has been conducted on the biological activities of compounds containing benzothiazole and furan moieties. This includes their anticancer, antimicrobial, and anti-inflammatory properties. Such studies are crucial for drug discovery efforts, offering insights into the potential therapeutic applications of these compounds. For example, certain derivatives have shown promising anticancer activities against various cell lines, suggesting their potential role in developing new anticancer agents (Gomha, Abdelaziz, Kheder, Abdel‐aziz, Alterary, & Mabkhot, 2017).

Mechanism of Action

The mechanism of action of benzo[d]thiazole derivatives can vary depending on their application. In the case of the fluorescent probe mentioned earlier, it selectively senses cysteine, leading to a significant enhancement in fluorescence.

Future Directions

The future directions in the research of benzo[d]thiazole derivatives could involve developing more efficient synthesis methods, exploring new applications, and studying their interactions with various biological targets.